1-(difluoromethyl)-N-[(5-fluoro-2-thienyl)methyl]-1H-pyrazol-3-amine

• Molecular Formula: C9H9ClF3N3S
• Molecular Weight: 283.70 g/mol
• IUPAC Name: 1-(difluoromethyl)-N-[(5-fluorothiophen-2-yl)methyl]pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C9H8F3N3S.ClH/c10-7-2-1-6(16-7)5-13-8-3-4-15(14-8)9(11)12;/h1-4,9H,5H2,(H,13,14);1H
• InChI Key: QZNIPKZYAUKIEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1NCC2=CC=C(S2)F)C(F)F.Cl

Description

The compound 1-(difluoromethyl)-N-[(5-fluoro-2-thienyl)methyl]-1H-pyrazol-3-amine (CAS: 1856073-13-6) is a pyrazole derivative with a difluoromethyl group at position 1 and a 5-fluoro-2-thienylmethyl substituent on the amine moiety. Its molecular formula is C₉H₉ClF₃N₃S, with a molecular weight of 283.7 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(difluoromethyl)-N-[(5-fluoro-2-thienyl)methyl]-1H-pyrazol-3-amine typically involves the difluoromethylation of heterocycles via a radical process. This method is highly efficient for introducing difluoromethyl groups into heterocyclic compounds . The process often involves the use of difluoromethylating agents under radical conditions, with the reaction being catalyzed by transition metals or photoredox catalysts.

Industrial Production Methods

Industrial production of this compound can be achieved through a direct fluorination reaction using elemental fluorine (F2) in a reactor resistant to elemental fluorine and hydrogen fluoride (HF). The starting material, a difluoromethyl-pyrazole compound dissolved in an inert solvent, undergoes direct fluorination to yield the desired product .

Chemical Reactions Analysis

Types of Reactions

1-(Difluoromethyl)-N-[(5-fluoro-2-thienyl)methyl]-1H-pyrazol-3-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield the corresponding reduced forms.

Substitution: The compound can undergo nucleophilic and electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide (H2O2) for oxidation, reducing agents like sodium borohydride (NaBH4) for reduction, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of appropriate solvents to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield difluoromethyl oxides, while reduction can produce difluoromethyl amines.

Scientific Research Applications

1-(Difluoromethyl)-N-[(5-fluoro-2-thienyl)methyl]-1H-pyrazol-3-amine has a wide range of scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as a lead compound in the development of new pharmaceuticals.

Industry: The compound is utilized in the production of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(difluoromethyl)-N-[(5-fluoro-2-thienyl)methyl]-1H-pyrazol-3-amine involves its interaction with specific

Comparison with Similar Compounds

Research Findings and Data Gaps

• Spectroscopic Data : ESIMS data for analogs (e.g., m/z 203 for ) provide benchmarks for characterizing the target compound.